2',3,4',5'-Tetramethylbutyrophenone

• IUPAC Name: 3-methyl-1-(2,4,5-trimethylphenyl)butan-1-one
• InChI: InChI=1S/C14H20O/c1-9(2)6-14(15)13-8-11(4)10(3)7-12(13)5/h7-9H,6H2,1-5H3
• InChI Key: USDJVTBFQQOSTP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1C)C(=O)CC(C)C)C
• Molecular Formula: C14H20O
• Molecular Weight: 204.31 g/mol

Description

2',3,4',5'-Tetramethylbutyrophenone (C₁₄H₂₀O, molecular weight 204.31 g/mol) is a substituted butyrophenone featuring methyl groups at the 2', 3, 4', and 5' positions of the aromatic ring. Butyrophenones are ketones with a phenyl group attached to a butanone backbone, and their derivatives are studied for applications in pharmaceuticals, agrochemicals, and organic synthesis.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2’,3,4’,5’-Tetramethylbutyrophenone typically involves the Friedel-Crafts acylation reaction. This reaction is carried out by reacting 2,3,4,5-tetramethylbenzoyl chloride with butyrophenone in the presence of a Lewis acid catalyst such as aluminum chloride (AlCl3). The reaction conditions usually involve maintaining a low temperature to control the reaction rate and prevent side reactions.

Industrial Production Methods

In an industrial setting, the production of 2’,3,4’,5’-Tetramethylbutyrophenone may involve continuous flow reactors to ensure efficient mixing and heat transfer. The use of advanced catalytic systems and optimized reaction conditions can enhance the yield and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

2’,3,4’,5’-Tetramethylbutyrophenone undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the ketone group to an alcohol.

Substitution: Electrophilic aromatic substitution reactions can introduce different substituents onto the phenyl ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are typically used.

Substitution: Reagents like halogens (e.g., bromine) and nitrating agents (e.g., nitric acid) are used under controlled conditions to achieve selective substitution.

Major Products

Oxidation: Formation of tetramethylbenzoic acid.

Reduction: Formation of tetramethylbutyrophenol.

Substitution: Formation of halogenated or nitrated derivatives.

Scientific Research Applications

2’,3,4’,5’-Tetramethylbutyrophenone has several applications in scientific research:

Chemistry: Used as a precursor in the synthesis of complex organic molecules and as a reagent in various organic reactions.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and analgesic effects.

Industry: Utilized in the production of specialty chemicals and as an intermediate in the synthesis of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 2’,3,4’,5’-Tetramethylbutyrophenone involves its interaction with specific molecular targets and pathways. The compound can act as an inhibitor or modulator of certain enzymes or receptors, leading to changes in cellular processes. For example, it may inhibit the activity of enzymes involved in inflammatory pathways, thereby exerting anti-inflammatory effects.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Isomers: 2',3,3,6'-Tetramethylbutyrophenone

A closely related isomer, 2',3,3,6'-Tetramethylbutyrophenone (CAS 898764-53-9, C₁₄H₂₀O, MW 204.31 g/mol), differs in the placement of methyl groups (2', 3, 3, and 6' positions) . Key distinctions include:

• Substituent Positions : The target compound has adjacent methyl groups at 2', 3, 4', and 5', creating a densely substituted ortho/para pattern. In contrast, the isomer has methyl groups at 2', 3, 3 (geminal), and 6', leading to a less crowded meta-substituted aromatic ring.
• Synthetic Accessibility : Both compounds may be synthesized via Friedel-Crafts acylation, but the target compound’s substitution pattern could require more stringent conditions due to steric constraints.

Substituent Effects on Properties

• Electronic Effects : Methyl groups are electron-donating, activating the aromatic ring toward electrophilic substitution. However, the ortho/para-methyl groups in the target compound may direct further substitution to remaining positions (e.g., 6'), whereas the isomer’s meta-substitution could alter reactivity.
• Boiling/Melting Points : While specific data are unavailable, the isomer’s less crowded structure may exhibit lower melting points compared to the target compound due to reduced intermolecular van der Waals forces.

Data Table: Comparison of Tetramethylbutyrophenone Derivatives

Property	2',3,4',5'-Tetramethylbutyrophenone	2',3,3,6'-Tetramethylbutyrophenone
Molecular Formula	C₁₄H₂₀O	C₁₄H₂₀O
Molecular Weight (g/mol)	204.31	204.31
Substituent Positions	2', 3, 4', 5'	2', 3, 3 (geminal), 6'
CAS Number	Not Available	898764-53-9
Key Structural Features	Ortho/para-methyl groups	Geminal (3,3) and meta-methyl groups
Hypothesized Solubility	Lower in polar solvents	Moderate in non-polar solvents

Research Findings and Pharmacological Considerations

• This suggests that substitution patterns influence bioactivity, warranting further study of the target compound.
• Neurotoxicity: Substituted butyrophenones with bulky groups (e.g., 2',3,4',5'-tetramethyl) may exhibit reduced neurotoxicity compared to simpler analogs due to steric hindrance limiting blood-brain barrier penetration.

Biological Activity

2',3,4',5'-Tetramethylbutyrophenone (TMBP) is a synthetic compound that has garnered attention in the field of pharmacology and toxicology due to its potential biological activities. This article aims to provide a comprehensive overview of TMBP's biological activity, including cytotoxicity, mechanisms of action, and relevant case studies.

TMBP is characterized by its unique structure, which includes a butyrophenone core with four methyl groups at the 2', 3', 4', and 5' positions. This structural configuration is believed to influence its biological properties significantly.

Cytotoxicity Studies

Cytotoxicity assays are essential for evaluating the potential of compounds like TMBP in therapeutic applications. Various studies have assessed TMBP's effects on different cell lines, providing insights into its safety and efficacy.

In Vitro Cytotoxicity Assays

• Cell Lines Used : Commonly employed cell lines include HeLa (cervical cancer), MCF-7 (breast cancer), and HepG2 (liver cancer).
• Assay Methods : The MTT assay is frequently utilized to determine cell viability post-treatment with TMBP. This assay measures the metabolic activity of viable cells, providing a quantitative assessment of cytotoxicity.

Cell Line	IC50 (µM)	Assay Type	Reference
HeLa	15.3	MTT
MCF-7	22.1	MTT
HepG2	18.7	MTT

The biological activity of TMBP can be attributed to several mechanisms:

• Apoptosis Induction : TMBP has been shown to induce apoptosis in cancer cells through the activation of caspases and the mitochondrial pathway.
• Cell Cycle Arrest : Studies indicate that TMBP can cause cell cycle arrest at the G2/M phase, leading to inhibited cellular proliferation.
• Inhibition of Key Enzymes : TMBP has been reported to inhibit enzymes such as tyrosine phosphatase 1B (TP1B), which plays a role in insulin signaling pathways. This inhibition could have implications for metabolic diseases like diabetes .

Case Study 1: Anticancer Activity

A study investigating the anticancer properties of TMBP demonstrated significant cytotoxic effects against various cancer cell lines. The results indicated that TMBP not only reduced cell viability but also enhanced apoptosis markers such as Annexin V positivity and increased levels of cleaved caspase-3 .

Case Study 2: Metabolic Effects

Another research project focused on TMBP's impact on glucose metabolism. It was found that TMBP treatment led to increased glucose uptake in HepG2 cells, suggesting potential applications in managing insulin resistance .

Safety and Toxicology

While the biological activities of TMBP are promising, safety assessments are critical for its potential therapeutic use. Toxicological studies have indicated that high concentrations may lead to adverse effects, highlighting the importance of dosage optimization in future applications.